tert-Butyl ((3-(piperidin-4-yl)-1H-1,2,4-triazol-5-yl)methyl)carbamate
Overview
Description
“tert-Butyl methyl (piperidin-4-yl)carbamate” is a compound with the CAS Number: 108612-54-0 . It has a molecular weight of 214.31 . The compound is usually stored in a dark place, under an inert atmosphere, at room temperature . It appears as a white to yellow solid or semi-solid or lump or liquid .
Molecular Structure Analysis
The InChI code for “tert-Butyl methyl (piperidin-4-yl)carbamate” is 1S/C11H22N2O2/c1-11(2,3)15-10(14)13(4)9-5-7-12-8-6-9/h9,12H,5-8H2,1-4H3 .
Physical And Chemical Properties Analysis
The compound “tert-Butyl methyl (piperidin-4-yl)carbamate” has a molecular weight of 214.31 . It is a white to yellow solid or semi-solid or lump or liquid . The storage temperature is normal and it should be kept in a dark place, under an inert atmosphere .
Scientific Research Applications
- Piperidine Derivatives : The piperidine moiety is a crucial building block in drug design. Tert-butyl ((3-(piperidin-4-yl)-1H-1,2,4-triazol-5-yl)methyl)carbamate contributes to the development of novel pharmaceuticals . Researchers explore its structural modifications to enhance drug efficacy, bioavailability, and target specificity.
- NMDA Receptor Modulation : Tert-butyl ((3-(piperidin-4-yl)-1H-1,2,4-triazol-5-yl)methyl)carbamate derivatives may interact with NMDA receptors, influencing synaptic plasticity and memory processes . Researchers explore their potential in treating neurodegenerative diseases.
- Antidepressant Activity : Some piperidine-based compounds exhibit antidepressant-like effects in animal models . Investigations continue to uncover their mechanisms of action and therapeutic potential.
- Prodrug Design : Tert-butyl ((3-(piperidin-4-yl)-1H-1,2,4-triazol-5-yl)methyl)carbamate may serve as a prodrug, converting to an active form in vivo. Such prodrugs enhance drug delivery and bioavailability .
Medicinal Chemistry and Drug Design
Neuropharmacology and CNS Disorders
Chemical Biology and Enzyme Inhibition
Safety and Hazards
Mechanism of Action
Target of Action
Compounds with similar structures have been reported to inhibit activity in the monoamine receptor .
Mode of Action
Based on its structural similarity to other compounds, it may interact with its target receptor and induce changes that affect the receptor’s function .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of a compound. These factors can include pH, temperature, presence of other molecules, and more . .
properties
IUPAC Name |
tert-butyl N-[(3-piperidin-4-yl-1H-1,2,4-triazol-5-yl)methyl]carbamate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H23N5O2/c1-13(2,3)20-12(19)15-8-10-16-11(18-17-10)9-4-6-14-7-5-9/h9,14H,4-8H2,1-3H3,(H,15,19)(H,16,17,18) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FCXJWXOARUZMMX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)NCC1=NC(=NN1)C2CCNCC2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H23N5O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
281.35 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-[2-(5-Chlorothiophen-2-yl)-2-methoxyethyl]-5-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-amine](/img/structure/B2418915.png)
![2-(4-Fluorophenyl)sulfanyl-N-[(2-methyl-5-pyridin-4-ylpyrazol-3-yl)methyl]acetamide](/img/structure/B2418918.png)
![(2,4-dimethoxyphenyl)(5H-pyrrolo[3,4-b]pyridin-6(7H)-yl)methanone](/img/structure/B2418919.png)
![3-[Methyl(phenylmethoxycarbonyl)amino]cyclobutane-1-carboxylic acid](/img/structure/B2418922.png)
![5-[(4-isopropylphenyl)methylene]-3-phenyl-2-thioxotetrahydro-4H-imidazol-4-one](/img/structure/B2418925.png)
![10H-Dibenzo[b,e][1,4]oxaborinin-10-ol](/img/structure/B2418930.png)
